![molecular formula C12H20FNO3S2 B2546107 2-[(2-Hydroxy-2-methylpropyl)-[(3-methylthiophen-2-yl)methyl]amino]ethanesulfonyl fluoride CAS No. 2418644-68-3](/img/structure/B2546107.png)
2-[(2-Hydroxy-2-methylpropyl)-[(3-methylthiophen-2-yl)methyl]amino]ethanesulfonyl fluoride
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Description
The compound is a complex organic molecule with several functional groups. It contains a sulfonyl fluoride group, which is often used in organic synthesis due to its reactivity. It also has a thiophene ring, a five-membered ring containing four carbon atoms and a sulfur atom, which is a common motif in pharmaceuticals and materials science .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several different functional groups and a ring system. The thiophene ring is aromatic, meaning it has a stable, delocalized electron cloud. The sulfonyl fluoride group is highly polar, which could influence the compound’s reactivity and interactions with other molecules .Chemical Reactions Analysis
Again, without specific information, it’s hard to predict the exact reactions this compound would undergo. The sulfonyl fluoride group is typically very reactive and could undergo a variety of reactions, including substitution and addition reactions. The thiophene ring could potentially undergo electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the sulfonyl fluoride group could make the compound highly reactive, while the thiophene ring could contribute to its stability. The compound is likely to be soluble in organic solvents due to its structure .Safety and Hazards
Future Directions
The future directions for research on this compound would depend on its intended use. If it’s a pharmaceutical, future research could involve studying its pharmacokinetics and pharmacodynamics, conducting clinical trials, and investigating potential side effects. If it’s a material, future research could involve studying its physical properties and potential applications .
properties
IUPAC Name |
2-[(2-hydroxy-2-methylpropyl)-[(3-methylthiophen-2-yl)methyl]amino]ethanesulfonyl fluoride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20FNO3S2/c1-10-4-6-18-11(10)8-14(9-12(2,3)15)5-7-19(13,16)17/h4,6,15H,5,7-9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRYGQCLBAKQWHB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)CN(CCS(=O)(=O)F)CC(C)(C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20FNO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2-Hydroxy-2-methylpropyl)-[(3-methylthiophen-2-yl)methyl]amino]ethanesulfonyl fluoride |
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